Cas no 123226-36-8 (Benzeneacetonitrile, 3-(bromomethyl)-)

• Product Name: Benzeneacetonitrile, 3-(bromomethyl)-
• CAS No: 123226-36-8
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 1214600
• PubChem ID: 14774147
• Update Time: 2025-04-20

Benzeneacetonitrile, 3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-(bromomethyl)-
• 2-[3-(bromomethyl)phenyl]acetonitrile
• SCHEMBL2944694
• (3-bromomethylphenyl)acetonitrile
• DTXSID40563886
• 2-(3-(Bromomethyl)phenyl)acetonitrile
• [3-(Bromomethyl)phenyl]acetonitrile
• VHOZGWCVCWCNRA-UHFFFAOYSA-N
• 123226-36-8

• Inchi： 1S/C9H8BrN/c10-7-9-3-1-2-8(6-9)4-5-11/h1-3,6H,4,7H2
• InChI Key： VHOZGWCVCWCNRA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC#N)=C1

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides